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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fundamental atomic structure and electron
configuration of helium (He). As the second simplest element, helium provides a critical
platform for testing quantum mechanical theories and understanding multi-electron systems. Its
unique properties, stemming directly from its atomic architecture, have profound implications
across various scientific and technological domains, including cryogenics, spectroscopy, and
advanced instrumentation relevant to drug development.

Core Atomic Structure

Helium, with an atomic number of 2, possesses a nucleus comprising two protons. The most
abundant isotope, helium-4 (*He), also contains two neutrons.[1] This nucleus is surrounded
by two electrons, which are bound by the electromagnetic force.[1] Unlike hydrogen, the
helium atom constitutes a three-body problem (two electrons and a nucleus), which cannot be
solved exactly using the Schrédinger equation.[2] Consequently, approximation methods are
essential for theoretically determining its properties.[2]

The ground state electron configuration of helium is 1s2, signifying that both of its electrons

occupy the 1s atomic orbital.[3][4] This configuration results in a completely filled first electron
shell, rendering helium exceptionally stable and chemically inert.[5] This stability is a hallmark
of noble gases and is the primary reason for helium's minimal interaction with other atoms.[5]
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Quantitative Atomic and Physical Properties

The unique atomic structure of helium gives rise to a distinct set of physical and chemical
properties. The following tables summarize key quantitative data for helium, providing a basis
for comparison and analysis.

Property Value
Atomic Number 2

Atomic Weight 4.002602 u
Electron Configuration 1s2?

Atomic Radius (Van der Waals) 31 pm
Covalent Radius 32 pm
Nuclear Charge Radius (*He) 1.67824 fm

Table 1: Fundamental Atomic Properties of Helium.

Property Value (kJ/mol) Value (eV)
First lonization Energy 2372.3 24.587
Second lonization Energy 5250.5 54.416
Electron Affinity 0 0

Table 2: lonization and Electron Affinity Data for Helium.

Property Value

Boiling Point 4.22 K (-268.93 °C)
Melting Point Does not solidify at 1 atm
Density (gas, STP) 0.1786 g/L

Thermal Conductivity 0.1513 W/(m-K)
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Table 3: Key Physical Properties of Helium.

Experimental Determination of Atomic Properties

The precise measurement of helium's atomic properties has been a significant endeavor in
physics, providing crucial tests for quantum electrodynamics (QED).[6] Spectroscopic
techniques are the cornerstone of these experimental investigations.

Gas Discharge Tube Spectroscopy

A common method for analyzing the emission spectrum of helium involves the use of a gas
discharge tube.

Methodology:
o Sample Preparation: A sealed glass tube is filled with helium gas at low pressure.

o Excitation: A high voltage is applied across electrodes at either end of the tube. This
electrical discharge excites the helium atoms, causing their electrons to transition to higher
energy levels.

o Emission and Detection: As the excited electrons relax to lower energy states, they emit
photons of specific wavelengths, resulting in a characteristic bright-line emission spectrum.
[7] This light is then passed through a diffraction grating or a prism in a spectroscope to
separate the individual spectral lines.

» Data Acquisition: The wavelengths of the spectral lines are measured using the calibrated
scale of the spectroscope.[8][9] The intensity of each line can also be recorded.

e Analysis: The observed wavelengths correspond to the energy differences between the
quantized energy levels of the helium atom. By analyzing these spectral lines, the energy
levels of helium can be determined and compared with theoretical predictions.

Precision Laser Spectroscopy of Trapped Helium

For highly accurate measurements of helium's atomic properties, including its nuclear charge
radius, advanced techniques involving laser spectroscopy on trapped atoms are employed.
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Methodology:

¢ Metastable Atom Production: Helium atoms are excited to a long-lived metastable state
(e.g., 23S1).

o Atom Trapping and Cooling: The metastable helium atoms are confined and cooled using a
magneto-optical trap (MOT). This technique uses lasers and magnetic fields to slow down
and trap the atoms, reducing Doppler broadening of the spectral lines.

o Laser Spectroscopy: A precisely tuned laser is used to induce transitions between specific
energy levels of the trapped helium atoms. By scanning the laser frequency and detecting
the resulting fluorescence or absorption, the transition frequencies can be measured with
extremely high precision.

o Data Analysis: The measured transition frequencies provide stringent tests of QED
calculations and allow for the precise determination of fundamental constants and the
nuclear charge radius of helium isotopes.[10]

Theoretical Approximations: The Hartree-Fock
Method

Due to the three-body problem, the Schrodinger equation for helium cannot be solved
analytically. The Hartree-Fock method is a fundamental approximation technique used to
determine the ground-state wavefunction and energy of a multi-electron atom like helium.

The core idea of the Hartree-Fock method is to approximate the complex many-electron
wavefunction as a single Slater determinant of one-electron orbitals. This approach treats each
electron as moving in an average potential field created by the nucleus and all other electrons.
The procedure is iterative:

« Initial Guess: An initial guess is made for the spatial orbitals of the two electrons.

o Self-Consistent Field (SCF) Calculation: For one electron, the average field created by the
other electron (based on its current orbital) and the nucleus is calculated. The Schrédinger
equation is then solved for the first electron in this average field to obtain a new, improved
orbital.
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e |teration: This process is then repeated for the second electron using the newly calculated
orbital of the first. This entire cycle is repeated until the orbitals and the calculated energy
converge to a stable solution (i.e., the orbitals no longer change significantly between

iterations).

This self-consistent field approach provides a good approximation of the ground-state energy

and electron distribution in the helium atom.

Visualizing the Core Concepts of Helium's Atomic
Structure

The following diagrams illustrate the key relationships and workflows discussed in this guide.
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Figure 1: Relationship between Helium's Atomic Components and its Properties.
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Gas Discharge Spectroscopy Workflow

Helium Gas in Tube

Apply High Voltage

Atomic Excitation

Photon Emission

Spectroscope
(Diffraction Grating)

Emission Spectrum
(Bright Lines)

Energy Level Analysis

Click to download full resolution via product page

Figure 2: Experimental Workflow for Helium Gas Discharge Spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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